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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851

This guide provides a detailed comparison of analytical methodologies for the quantification of
Chimassorb 119, a high-molecular-weight hindered amine light stabilizer (HALS). The
information is intended for researchers, scientists, and drug development professionals
involved in the analysis of polymer additives.

Overview of Analytical Techniques

The quantification of Chimassorb 119 in polymer matrices presents analytical challenges due
to its high molecular weight, low volatility, and lack of a strong UV chromophore. Several
advanced analytical techniques have been successfully employed for its determination. This
guide focuses on three primary methods:

o High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): A
powerful technique for the analysis of non-volatile and semi-volatile compounds that do not
possess a UV chromophore.

e Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): A method that involves the
thermal decomposition of the polymer to identify and quantify its constituents, including
additives like Chimassorb 119.

o Supercritical Fluid Extraction coupled with Liquid Chromatography-Mass Spectrometry (SFE-
LC-MS): This technique utilizes supercritical fluids for efficient extraction of additives from the
polymer matrix, followed by sensitive detection and quantification by LC-MS.
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Data Presentation: Performance Comparison

The following table summarizes the quantitative performance of the discussed analytical

methods. It is important to note that while data for closely related high-molecular-weight HALS

are available, specific validation parameters for Chimassorb 119 are not always explicitly

detailed in the literature. The presented data is a composite from various studies on high-

molecular-weight HALS and should be considered as representative performance.

Parameter HPLC-CAD Pyrolysis-GC-MS SFE-LC-MS
> 0.98 (for .
) ) ) Not explicitly found for
Linearity (R?) > 0.99[1][2] representative

pyrolysis products)[3]

Chimassorb 119

Accuracy (%

Recovery)

Typically 90-110%][2]

82-98% (for a similar
HALS, Chimassorb

944, after extraction)

[4]

>95% (for a similar
HALS, Chimassorb
2020)[5]

Precision (%RSD)

< 5%[1][2]

5-20% (for most

analyses)[3]

Not explicitly found for
Chimassorb 119

Limit of Detection
(LOD)

In the low ng range

on-columnl[6]

Down to a few pg/L in
environmental

samples[7]

Not explicitly found for
Chimassorb 119

Limit of Quantification

(LOQ)

In the ng range on-

column[6]

In the low pg/g range

in polymer samples[3]

Not explicitly found for
Chimassorb 119

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols

are based on established methods for the analysis of HALS in polymer matrices.

High-Performance Liquid Chromatography with Charged
Aerosol Detection (HPLC-CAD)

This method is suitable for the quantitative analysis of Chimassorb 119 in polymer extracts.
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1. Sample Preparation (Extraction):

» Dissolve approximately 10 g of the polymer sample in 100 mL of a suitable solvent (e.g.,
toluene) under reflux.[4]

e Precipitate the polymer by adding 75 mL of methanol.[4]

« Filter the solution and evaporate the solvent to dryness.

o Redissolve the residue in 5 mL of tetrahydrofuran (THF) for HPLC analysis.[4]
2. HPLC-CAD Conditions:

e Column: A C18 reversed-phase column is typically used.[8]

o Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and water,
often with a basic additive like n-hexylamine to improve peak shape for HALS.[9]

o Flow Rate: Typically 1.0 mL/min.
o Detector: Charged Aerosol Detector (CAD).[8]

e Quantification: External standard calibration using a series of Chimassorb 119 standards of
known concentrations.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)

This technique allows for the direct analysis of Chimassorb 119 in the solid polymer,
eliminating the need for solvent extraction.

1. Sample Preparation:

o A small amount of the polymer sample (typically 100-1000 pg) is placed directly into a
pyrolysis sample cup.[3]

2. Py-GC-MS Conditions:
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e Pyrolyzer: The sample is heated to a high temperature (e.g., 700 °C) in an inert atmosphere.
[10]

e GC Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-
methylpolysiloxane) is commonly used.[10]

o Carrier Gas: Helium at a constant flow rate.[10]

e GC Oven Program: A temperature gradient is used to separate the pyrolysis products. A
typical program starts at a low temperature (e.g., 50 °C) and ramps up to a high temperature
(e.g., 300 °C).[10]

e Mass Spectrometer: Operates in electron ionization (El) mode, scanning a mass range of
m/z 40-500.

« |dentification and Quantification: Chimassorb 119 is identified by its characteristic pyrolysis
products. Semi-quantification can be achieved by comparing the peak areas of these
products to those of standards.[3][9]

Supercritical Fluid Extraction coupled with Liquid
Chromatography-Mass Spectrometry (SFE-LC-MS)

This method offers a more environmentally friendly extraction approach compared to traditional
solvent extraction.

1. Sample Preparation (SFE):
o Place a known amount of the polymer sample into the extraction vessel of the SFE system.
» Extraction Fluid: Supercritical carbon dioxide is used as the primary extraction fluid.

» Modifier: A small amount of a polar solvent (e.g., methanol with ammonia) is often added to
the CO2 to enhance the extraction efficiency of polar additives like HALS.[5]

o Extraction Conditions: The extraction is performed at a specific temperature and pressure to
optimize the recovery of Chimassorb 119.
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e The extracted analytes are collected in a suitable solvent.
2. LC-MS Conditions:
e Column: A C8 or C18 reversed-phase column.[5]

o Mobile Phase: A gradient of acetonitrile and water containing a modifier like ammonium
bicarbonate.[5]

o Mass Spectrometer: An electrospray ionization (ESI) source in positive ion mode is typically
used for the detection of HALS.[5]

e Quantification: Multiple reaction monitoring (MRM) can be used for selective and sensitive
guantification of Chimassorb 119.

Mandatory Visualization

Below are diagrams illustrating the analytical workflows described.
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Caption: General workflow for analytical method validation.
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Caption: HPLC-CAD workflow for Chimassorb 119 analysis.
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Caption: Py-GC-MS workflow for Chimassorb 119 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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